Cas no 932-63-8 (1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one)

• Product Name: 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one
• CAS No: 932-63-8
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD20049079
• CID: 4665958
• PubChem ID: 135708778
• Update Time: 2025-06-09

1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-isopropyl-2,4-dihydro-[1,2,4]triazol-3-one
• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(1-methylethyl)-
• 5-propan-2-yl-1,2-dihydro-1,2,4-triazol-3-one
• 3-Isopropyl-?2-1,2,4-triazolin-5-one
• SCHEMBL2625310
• SCHEMBL13709437
• Z2749971780
• EN300-349436
• AKOS017384247
• 3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-Isopropyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• SCHEMBL18922264
• DTXSID701219085
• 3-propan-2-yl-1,4-dihydro-1,2,4-triazol-5-one
• G69755
• MFCD20049079
• 932-63-8
• 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one

• MDL： MFCD20049079
• Inchi： 1S/C5H9N3O/c1-3(2)4-6-5(9)8-7-4/h3H,1-2H3,(H2,6,7,8,9)
• InChI Key： FXRNGWMBBYYQKS-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=NC(=O)N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.5Ų

Additional information on 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one

Introduction to 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one (CAS No. 932-63-8)

1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 932-63-8, this compound belongs to the triazolone class, which is known for its versatility in medicinal chemistry. The presence of a substituted triazole ring and a dihydropyrimidone moiety makes it an intriguing candidate for further exploration in drug discovery.

The chemical structure of 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one features a fused system of a triazole ring and a dihydropyrimidone ring, which is stabilized by hydrogen bonding interactions. This structural motif is particularly noteworthy because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. The 1-methylethyl substituent at the 5-position of the triazole ring introduces steric hindrance, which can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their therapeutic potential. The triazolone core is particularly valuable due to its ability to engage in multiple binding modes with biological targets, including enzymes and receptors. This flexibility makes it an attractive scaffold for drug design. Furthermore, the dihydropyrimidone moiety is known to contribute to the pharmacokinetic properties of molecules, including solubility and metabolic stability.

One of the most compelling aspects of 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating derivatives with improved pharmacological profiles. For instance, modifications at the 3-position of the triazole ring have been shown to enhance binding interactions with specific biological targets. These modifications can lead to compounds with enhanced efficacy and reduced toxicity.

The synthesis of 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of modern catalytic methods has significantly improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for further studies.

Recent advancements in computational chemistry have also played a crucial role in understanding the structural and functional properties of 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one. Molecular modeling studies have provided insights into how different substituents affect the compound's binding affinity and selectivity. These computational approaches are complemented by experimental validations using techniques such as X-ray crystallography and NMR spectroscopy.

In terms of biological activity, preliminary studies suggest that derivatives of triazolones exhibit a range of pharmacological effects. These include anti-inflammatory, antimicrobial, and antiviral properties. The specific activity profile of 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one remains under investigation; however, its structural features suggest potential applications in treating various diseases.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting key enzymes involved in disease pathways. The scaffold presented by triazolones offers a promising platform for designing such inhibitors. For example, modifications aimed at enhancing interactions with enzymes like kinases or proteases could lead to novel therapeutics for conditions such as cancer or inflammatory disorders.

Another area of interest is the development of probes for biochemical assays. The unique structural features of 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one make it an excellent candidate for use as a tool compound in high-throughput screening (HTS) campaigns. By leveraging its ability to interact with biological targets, researchers can identify new leads for drug development more efficiently.

The environmental impact of synthesizing and using triazolones is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible while still advancing therapeutic options.

Future directions in research on 1,2-Dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one include exploring its role in combination therapies. By pairing this compound with other agents that target different disease mechanisms or pathways, researchers may be able to achieve synergistic effects that improve treatment outcomes. Additionally， investigating its potential as a prodrug—a precursor that releases active compounds within the body—could open up new avenues for therapeutic applications.

In conclusion, 1 , 2 -Dihydro - 5 - ( 1 - methylethyl ) - 3 H - 1 , 2 , 4 - triazol - 3 - one ( CAS No . 932 -63 -8 ) represents a fascinating compound with significant potential in pharmaceutical chemistry . Its unique structure , combined with promising preliminary biological activities , makes it an attractive candidate for further research . As our understanding of heterocyclic chemistry continues to evolve , so too will our ability to harness compounds like this one for therapeutic purposes .